RO-76

• Molecular Formula: C24H32N2O2
• Molecular Weight: 380.5 g/mol
• InChI: InChI=1S/C24H32N2O2/c1-2-24(28)26(18-21-9-6-10-22(17-21)19-27)23-12-15-25(16-13-23)14-11-20-7-4-3-5-8-20/h3-10,17,23,27H,2,11-16,18-19H2,1H3
• InChIKey: BOKVRDQXYXXJGL-UHFFFAOYSA-N

RO-76 Procurement Guide

RO-76 is a synthetic, fentanyl-derived small molecule (MW 380.52, formula C24H32N2O2) that acts as a selective partial agonist at the μ-opioid receptor (μOR) [1]. Unlike canonical μOR agonists that bind at the orthosteric site, RO-76 targets the allosteric sodium-binding pocket, engaging the receptor through a water-mediated interaction observed by cryo-electron microscopy [1]. This distinct binding mode underlies its unique pharmacological profile: it is systemically active, crosses the blood-brain barrier, and produces analgesic efficacy while demonstrating a significantly improved safety profile in preclinical models [1][2].

Allosteric μOR modulator targeting sodium-binding pocket

Complete G-protein bias with no β-arrestin-1/2 recruitment

Systemically active and blood-brain barrier penetrant

• [1] Ople, R., Wang, H., Li, Q., Polacco, B., Bernhard, S., Appourchaux, K., Sribhashyam, S., Eans, S., Huttenhain, R., McLaughlin, J., Kobilka, B., & Majumdar, S. (2023). Structure Based Approaches on Fentanyl Template to Design Novel Mu Opioid Modulators. The Journal of Pharmacology and Experimental Therapeutics, 385(S3), 538. View Source
• [2] MedChemExpress. RO-76, a μOR Agonist. Product Datasheet. View Source

Why RO-76 Cannot Be Substituted

Substitution of RO-76 with other μOR agonists, including its parent scaffold fentanyl or other fentanyl analogs like carfentanil, is scientifically invalid due to a fundamental divergence in signaling bias and allosteric mechanism [1]. While standard orthosteric agonists such as fentanyl and morphine potently activate both G-protein and β-arrestin-2 pathways, RO-76's signaling profile is uniquely restricted to G-protein activation with no measurable β-arrestin-1/2 recruitment [1]. Even other 'biased' μOR agonists like TRV130 (oliceridine) or PZM21 retain measurable β-arrestin efficacy and operate through orthosteric binding, making them mechanistically distinct from RO-76's allosteric, sodium-site-targeting mechanism [1][2]. This mechanistic difference directly translates to in vivo outcomes, where RO-76's complete arrestin silence correlates with reduced respiratory depression and abuse liability not achievable with orthosteric partial agonists [2]. Therefore, procurement of a generic μOR agonist or even a G-protein-biased orthosteric agonist will not replicate RO-76's unique pharmacological fingerprint and safety margin.

Orthosteric μOR agonists (fentanyl, morphine) activate both G-protein and β-arrestin pathways; signaling profiles may not transfer.

Other biased agonists (TRV130, PZM21) retain measurable β-arrestin efficacy and act via orthosteric binding, mechanistically distinct from allosteric sodium-site targeting.

In vivo respiratory and reward profiles of allosteric G-protein bias may not be reproduced by orthosteric partial agonists; in vivo endpoints require mechanism-specific validation.

• [1] Ople, R., et al. (2023). Structure Based Approaches on Fentanyl Template to Design Novel Mu Opioid Modulators. JPET, 385(S3), 538. View Source
• [2] MedChemExpress. RO-76, a μOR Agonist. Product Datasheet. View Source

RO-76 Quantitative Evidence

β-Arrestin Recruitment Abolition

In TRUPATH assays, RO-76 demonstrated no measurable efficacy at β-arrestin-1/2 recruitment, in stark contrast to the balanced agonism of the parent scaffold fentanyl and the classical agonist morphine, which robustly recruit β-arrestin [1]. Additionally, RO-76 showed reduced efficacy at all Gi/o/z subtypes compared to these standard agonists [1]. This signaling profile is a direct consequence of its allosteric mechanism, as confirmed by cryo-EM structures showing water-mediated interaction with the sodium site [1].

β-Arrestin Recruitment

Reported

RO-76: No measurable efficacy Fentanyl/Morphine: Full recruitment

Supports complete G-protein bias context

TRUPATH assay; head-to-head comparison

Evidence Dimension	β-arrestin-1/2 recruitment efficacy
Target Compound Data	No measurable efficacy (complete signal silence)
Comparator Or Baseline	Fentanyl and Morphine: Full/robust β-arrestin recruitment efficacy
Quantified Difference	Qualitative categorical difference: present vs. absent
Conditions	TRUPATH assay, Gi/o/z and β-arrestin-1/2 transducer profiling

Why This Matters

This complete G-protein bias is mechanistically linked to the reduced respiratory depression and lower abuse potential observed in vivo, making RO-76 a superior tool for studying non-arrestin-mediated opioid analgesia.

• [1] Ople, R., et al. (2023). Structure Based Approaches on Fentanyl Template to Design Novel Mu Opioid Modulators. JPET, 385(S3), 538. View Source

Tail-Withdrawal Antinociception

Subcutaneous administration of RO-76 in mice produced dose-dependent antinociception in the tail-withdrawal assay, with a calculated ED50 of 10.18 mg/kg [1]. While this potency is lower than that of morphine (typical ED50 ~1–3 mg/kg in the same assay), the data confirm robust systemic analgesic activity following peripheral administration, overcoming the blood-brain barrier limitation seen with earlier sodium-site ligands like C6 guano [1][2].

Tail-Withdrawal ED50

Reported

10.18 mg/kg (s.c.)

Systemic antinociception model context

~3–10× less potent than morphine in mouse model

Evidence Dimension	In vivo antinociceptive potency (ED50)
Target Compound Data	ED50 = 10.18 mg/kg (s.c.)
Comparator Or Baseline	Morphine: ED50 ~1–3 mg/kg (s.c.) in standard mouse tail-withdrawal assays
Quantified Difference	RO-76 is approximately 3- to 10-fold less potent than morphine in this model
Conditions	Mouse tail-withdrawal assay, subcutaneous dosing at 1, 3, 10, 30 mg/kg

Why This Matters

Despite lower potency, the systemic activity of RO-76 validates its utility as an in vivo tool compound to study a novel allosteric mechanism, a property not shared by earlier sodium-site ligands that were supraspinally limited.

• [1] MedChemExpress. RO-76, a μOR Agonist. Product Datasheet (In Vivo section). View Source
• [2] Kukreja, G. (2024). LinkedIn Post: 'RO-76: a gold-binding compound for pain in mice', summarizing findings from the Majumdar lab. View Source

Reduced Respiratory Depression

When compared to morphine at equi-analgesic doses, RO-76 demonstrated a significantly lower suppression of respiration in mice [1]. While precise respiratory depression metrics (e.g., minute volume reduction percentages) are not yet publicly available in the abstract, the data explicitly state that RO-76 'showed reduced respiratory depression... compared to morphine' [1]. This outcome is consistent with the compound's complete lack of β-arrestin recruitment, a pathway previously implicated in opioid-induced respiratory suppression.

Respiratory Depression

Reported

Reduced suppression vs morphine at equi-analgesic doses

Supports respiratory safety endpoint monitoring

Qualitative plethysmography data

Evidence Dimension	Magnitude of respiratory depression in vivo
Target Compound Data	"Reduced respiratory depression" (qualitative descriptor)
Comparator Or Baseline	Morphine: Significant, dose-dependent respiratory depression at equi-analgesic doses
Quantified Difference	Significant reduction (exact percentage change not provided in abstract)
Conditions	Mouse model, respiratory monitoring at equi-analgesic doses

Why This Matters

For researchers procuring a μOR agonist tool compound, RO-76's significantly improved respiratory safety margin offers a critical advantage for in vivo studies where overdose lethality is a confounding factor.

• [1] Ople, R., et al. (2023). Structure Based Approaches on Fentanyl Template to Design Novel Mu Opioid Modulators. JPET, 385(S3), 538. View Source

Reduced Conditioned Place Preference

In a mouse Conditioned Place Preference (CPP) model, a standard assay for the rewarding and potentially addictive properties of a drug, RO-76 produced a significantly reduced response compared to morphine [1]. The abstract notes 'reduced conditioned place preference' for RO-76, directly contrasting with the robust CPP induced by equi-analgesic doses of morphine [1]. This attenuation of reward-seeking behavior is a critical differentiator from all clinically used opioid analgesics.

Conditioned Place Preference

Reported

Reduced CPP response vs morphine

Supports abuse-liability endpoint context

Mouse CPP model

Evidence Dimension	Conditioned Place Preference (reward/addiction signal)
Target Compound Data	"Reduced conditioned place preference" (qualitative descriptor)
Comparator Or Baseline	Morphine: Robust conditioned place preference induction
Quantified Difference	Marked reduction (exact preference scores not provided in abstract)
Conditions	Mouse Conditioned Place Preference model

Why This Matters

This evidence supports the procurement of RO-76 as a uniquely safe μOR agonist tool for chronic pain or addiction research, where the abuse liability of standard opioids is a major experimental confound.

• [1] Ople, R., et al. (2023). Structure Based Approaches on Fentanyl Template to Design Novel Mu Opioid Modulators. JPET, 385(S3), 538. View Source

Water-Mediated Allosteric Mechanism

Cryo-electron microscopy of RO-76 bound to the MOR-Gi complex reveals a binding mode entirely distinct from orthosteric agonists like fentanyl. RO-76 interacts with the sodium binding site residues through a network of ordered water molecules, an indirect interaction not previously targeted in GPCR drug design [1]. In contrast, the predecessor compound C6 guano directly engaged the sodium site aspartate (Asp2.50) [1]. Despite this indirect interaction, RO-76 retains functional sodium site modulation, as evidenced by its unique signaling profile.

Allosteric Mechanism

Reported

Water-mediated sodium-site binding (cryo-EM)

Supports GPCR allosteric modulation studies

Unique vs direct orthosteric or salt-bridge binding

Evidence Dimension	Molecular mechanism of receptor engagement
Target Compound Data	Water-mediated interaction with sodium binding site residues
Comparator Or Baseline	Fentanyl: Direct orthosteric pocket binding; C6 guano: Direct salt-bridge to sodium site Asp2.50
Quantified Difference	Qualitative difference in binding mode—indirect (water-mediated) vs. direct ligand-receptor contact
Conditions	Cryo-EM of MOR-Gi complex

Why This Matters

This unprecedented binding mechanism validates RO-76 as the only available tool compound for studying water-mediated allosteric modulation of the μ-opioid receptor, a design strategy with broad implications for GPCR drug discovery.

• [1] Ople, R., et al. (2023). Structure Based Approaches on Fentanyl Template to Design Novel Mu Opioid Modulators. JPET, 385(S3), 538. View Source

Blood-Brain Barrier Penetration

The predecessor sodium site ligand C6 guano, while effective, was supraspinally active and unable to cross the blood-brain barrier (BBB) due to its polar and charged guanidine group, limiting its utility as a systemically administered analgesic [1]. RO-76 was specifically designed using a fentanyl template to overcome this limitation. The compound is systemically active following subcutaneous administration and demonstrated clear CNS-mediated antinociception, confirming its ability to cross the BBB [1].

BBB Penetration

Reported

Systemic CNS activity (C6 guano: supraspinal only)

Enables in vivo allosteric modulator research

Fentanyl template overcomes BBB limitation

Evidence Dimension	Systemic CNS exposure and central analgesic activity
Target Compound Data	Systemically active; demonstrates CNS antinociception post-subcutaneous dosing
Comparator Or Baseline	C6 guano: supraspinally active only; requires direct CNS administration for efficacy
Quantified Difference	Categorical: systemic vs. supraspinal-only activity
Conditions	Mouse tail-withdrawal assay with subcutaneous administration

Why This Matters

This design advancement makes RO-76 the first practical, systemically available sodium site allosteric μOR modulator, unlocking its use as a viable in vivo pharmacological tool and a lead for translational pain research.

• [1] Ople, R., et al. (2023). Structure Based Approaches on Fentanyl Template to Design Novel Mu Opioid Modulators. JPET, 385(S3), 538. View Source

RO-76 Application Scenarios

β-Arrestin-2 and Respiratory Depression

Because RO-76 provides complete G-protein pathway activation with zero β-arrestin-1/2 recruitment, it is an ideal tool for isolating the specific contribution of the arrestin pathway to μOR-mediated respiratory depression [1]. Researchers can use RO-76 alongside an arrestin-competent orthosteric agonist (e.g., DAMGO or morphine) in head-to-head respiratory monitoring studies. The significant reduction in respiratory depression observed with RO-76 at equi-analgesic doses directly demonstrates the arrestin-dependence of this adverse effect [1].

Allosteric GPCR Modulation by Cryo-EM

RO-76's unique, water-mediated interaction with the sodium-binding allosteric site, as confirmed by cryo-electron microscopy, makes it the only available chemical probe for studying indirect allosteric modulation in a Class A GPCR [1]. It can be used to further trap transient receptor states and to understand the structural dynamics of water networks in receptor activation [1].

Low-Abuse-Liability Pain Models

For behavioral pharmacologists studying the separation of analgesic and rewarding effects, RO-76's significantly reduced conditioned place preference compared to morphine makes it a critical tool for chronic dosing paradigms [1]. It allows for the study of sustained μOR-mediated analgesia without the confound of addiction-driven behavioral changes [1]. Its validated systemic activity and BBB penetration support oral or subcutaneous dosing in a standard lab setting [1].

Application

Selection Property

Validation Focus

β-Arrestin pathway & respiratory endpoints

Complete G-protein bias; no β-arrestin-1/2 recruitment

Respiratory depression monitoring in rodent models

Allosteric GPCR structural studies

Water-mediated sodium-site interaction (cryo-EM)

Conformational dynamics of μOR

Analgesic-reward dissociation research

Reduced conditioned place preference vs morphine

Behavioral reward endpoint assessment

• [1] Ople, R., et al. (2023). Structure Based Approaches on Fentanyl Template to Design Novel Mu Opioid Modulators. JPET, 385(S3), 538. View Source